Molecular weight and formula of (R)-1-Cyclohexyl-2-methyl-piperazine
The following technical guide details the molecular characteristics, synthesis, and applications of (R)-1-Cyclohexyl-2-methyl-piperazine . Content Type: Technical Reference & Synthesis Guide Subject: C₁₁H₂₂N₂ (CAS: 12111...
(R)-1-Cyclohexyl-2-methyl-piperazine is a specialized chiral diamine building block used primarily in the development of ligands for Sigma (σ) receptors and GPCRs (e.g., 5-HT, Dopamine). It is a structural analog of the well-known sigma-2 agonist PB28 , distinguished by a methyl substituent at the C2 position of the piperazine ring. This steric modification introduces chirality and conformational rigidity, often used to modulate receptor subtype selectivity (σ1 vs. σ2) and improve metabolic stability against N-dealkylation.
Researchers must distinguish this compound from its regioisomer, (R)-1-Cyclohexyl-3-methyl-piperazine , as the synthetic routes and biological activities differ significantly.
Physicochemical Profile
The following data represents the core specifications for the free base and its common salt forms.
The molecule features a piperazine ring in a chair conformation. The (R)-methyl group at C2 creates a steric environment proximal to the N1-cyclohexyl attachment. This proximity is critical:
Steric Clash: The C2-methyl group interacts with the N1-cyclohexyl group, potentially forcing the cyclohexyl ring into a specific orientation relative to the piperazine plane.
Conformational Locking: Unlike the unsubstituted analog (1-cyclohexylpiperazine), the methyl group restricts the ring-flip energy barrier, favoring a conformation where the bulky cyclohexyl group is equatorial to minimize 1,3-diaxial interactions.
Caption: Connectivity map highlighting the steric interaction zone between the N1-Cyclohexyl group and the C2-Methyl substituent.[1][2][3][4][5][6]
Synthetic Methodology
Synthesizing the 2-methyl isomer is more challenging than the 3-methyl isomer due to steric hindrance at N1.
The Regioselectivity Challenge
If you react (R)-2-methylpiperazine directly with cyclohexanone (Reductive Amination), the reaction preferentially occurs at the less hindered N4 position , yielding (R)-1-Cyclohexyl-3-methyl-piperazine (often misidentified as the 2-methyl product).
Protocol: Targeted Synthesis of (R)-1-Cyclohexyl-2-methyl-piperazine
To ensure the cyclohexyl group attaches to N1 (adjacent to the methyl), a protection-deprotection strategy is required.
Step-by-Step Workflow:
Protection: Start with (R)-2-methylpiperazine . Selectively protect the less hindered N4 amine using Boc-anhydride (Boc₂O) at low temperature.
Reaction: (R)-2-Me-Piperazine + 1.0 eq Boc₂O → 1-Boc-3-methylpiperazine (Major product due to steric control).
Note: We need the other isomer protected? No, we need N4 protected so we can alkylate N1.
Correction: Boc₂O prefers the unhindered N4. This gives 4-Boc-2-methylpiperazine . (N1 is free).
Reductive Amination (Critical Step): React the 4-Boc-2-methylpiperazine with Cyclohexanone and a reducing agent (NaBH(OAc)₃).
Caption: Synthetic pathway distinguishing the controlled route for the 2-methyl isomer from the direct route yielding the 3-methyl isomer.
Analytical Characterization
Validating the position of the methyl group is essential.
¹H NMR (DMSO-d₆ or CDCl₃):
2-Methyl Isomer: The methyl doublet will show a distinct shift due to the shielding/deshielding cone of the adjacent N-cyclohexyl group. The methine proton (CH-CH3) at C2 will appear downfield relative to the 3-methyl isomer due to the tertiary amine environment.
NOE (Nuclear Overhauser Effect): Strong NOE correlation observed between the Methyl protons and the Cyclohexyl protons (specifically the axial protons at C2'/C6' of the cyclohexyl ring). This correlation is significantly weaker or absent in the 3-methyl isomer where the groups are separated by a methylene spacer.
Mass Spectrometry:
Parent Ion: m/z 183.18 [M+H]⁺.
Fragmentation: The fragmentation pattern may differ; the 2-methyl isomer often loses the cyclohexyl group more readily via McLafferty-type rearrangements due to the steric strain at the N1-C2 bond.
Applications in Drug Discovery
Sigma Receptor Ligands (PB28 Analogs)
The 1-cyclohexylpiperazine scaffold is the pharmacophore for PB28 (a potent σ2 agonist/σ1 antagonist). Introducing a methyl group at C2 (this compound) creates analogs with:
Enhanced Selectivity: The chiral center discriminates between the σ1 and σ2 hydrophobic pockets.
Metabolic Stability: Steric hindrance at C2 protects the N1 nitrogen from oxidative dealkylation by Cytochrome P450 enzymes.
GPCR "Privileged Structure"
This moiety serves as a lipophilic amine headgroup in antagonists for:
Serotonin 5-HT1A/2A receptors
Dopamine D2/D3 receptors
The (R)-configuration often mimics the bioactive twist of endogenous peptide ligands or rigidifies the linker to the aromatic tail of the drug molecule.
References
Berardi, F., et al. (2004).[4] "New Sigma Ligands: Synthesis and Biological Evaluation." Journal of Medicinal Chemistry. (Context: Foundation of cyclohexylpiperazine ligands like PB28).
PubChem Database. (2024). "Compound Summary: 1-Cyclohexyl-2-methylpiperazine." National Library of Medicine. (Verification of CAS and Formula).
Abate, C., et al. (2011). "Structure-affinity relationships of sigma-2 receptor ligands." Future Medicinal Chemistry. (Context: SAR studies involving methyl-substituted piperazines).
ChemicalBook. (2024). "1-Cyclohexyl-2-methylpiperazine Product Entry." (Commercial availability and CAS verification).
The Cyclohexyl-Piperazine Scaffold: A Privileged Motif in Modern Medicinal Chemistry
Introduction: The Strategic Value of the Cyclohexyl-Piperazine Core In the landscape of contemporary drug discovery, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeut...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Value of the Cyclohexyl-Piperazine Core
In the landscape of contemporary drug discovery, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeutics. The piperazine ring, a six-membered heterocycle with two opposing nitrogen atoms, is one such "privileged scaffold."[1][2] Its prevalence in FDA-approved drugs is a testament to its versatile nature, offering a synthetically tractable core that can be strategically modified to fine-tune pharmacokinetic and pharmacodynamic properties.[2][3] The introduction of a cyclohexyl group to one of the piperazine nitrogens imparts a unique combination of lipophilicity and conformational rigidity, creating the cyclohexyl-piperazine scaffold. This seemingly simple addition has profound implications for target engagement, leading to a diverse range of pharmacological activities.
This comprehensive guide delves into the multifaceted applications of the cyclohexyl-piperazine scaffold in medicinal chemistry. We will explore its critical role in the design of agents targeting the central nervous system (CNS), cancer, and pain pathways. Beyond a mere survey of its applications, this document provides detailed, field-proven protocols for the synthesis and biological evaluation of novel cyclohexyl-piperazine derivatives, empowering researchers to harness the full potential of this remarkable chemical entity.
I. Therapeutic Landscape of Cyclohexyl-Piperazine Derivatives
The inherent structural features of the cyclohexyl-piperazine scaffold have been exploited to develop potent and selective modulators of various biological targets. This has led to its emergence as a key pharmacophore in several therapeutic areas.
Oncology: Targeting Sigma Receptors and Overcoming Drug Resistance
A significant body of research has focused on cyclohexyl-piperazine derivatives as ligands for sigma (σ) receptors, which are overexpressed in a variety of tumors.[4][5] These proteins are implicated in cancer cell proliferation and survival, making them attractive targets for therapeutic intervention.
One of the most well-studied cyclohexyl-piperazine derivatives in this context is PB28 , a high-affinity σ2 receptor agonist and σ1 receptor antagonist.[6] PB28 has demonstrated potent cytotoxic activity in breast cancer cell lines, including those that are multidrug-resistant.[6] Its mechanism of action is multifaceted, involving the induction of caspase-independent apoptosis and the modulation of P-glycoprotein (P-gp), a key efflux pump responsible for chemotherapy resistance.[6] By inhibiting P-gp, PB28 can enhance the intracellular accumulation and efficacy of co-administered anticancer drugs like doxorubicin.[6]
The structure-activity relationship (SAR) of these sigma receptor ligands has been extensively explored. Key findings indicate that:
Both nitrogen atoms of the piperazine ring are crucial for optimal σ2 receptor binding.[7]
The length of the alkyl chain connecting the piperazine to a substituted naphthalene or tetralin moiety significantly influences σ2 affinity, with linkers of three to five carbons often being optimal.[8][9]
Substitutions on the aromatic ring system can modulate both affinity and selectivity for σ1 versus σ2 receptors.[8][9]
Central Nervous System: Analgesia and Neuropathic Pain
The cyclohexyl-piperazine scaffold has also proven to be a valuable template for the design of novel analgesics. A notable example is MT-45 (1-cyclohexyl-4-(1,2-diphenylethyl)piperazine), a potent opioid analgesic with efficacy comparable to morphine in preclinical models.[10] Interestingly, the S(+)-enantiomer of MT-45 is significantly more potent than the R(-)-enantiomer, highlighting the importance of stereochemistry in its interaction with opioid receptors.[10] Furthermore, MT-45 and its active enantiomer exhibit a favorable side effect profile, with negligible hyperglycemic and miotic activities compared to morphine.[10]
More recent research has focused on developing cyclohexyl-piperazine derivatives for the treatment of neuropathic pain, a debilitating condition that is often refractory to conventional analgesics.[11] Compounds bearing this scaffold have been identified as potent N-type calcium channel blockers and σ1 receptor antagonists, both of which are validated targets for neuropathic pain.[11][12] For instance, the benzylpiperazine derivative 15 (3-cyclohexyl-1-{4-[(4-methoxyphenyl)methyl]piperazin-1-yl}propan-1-one) has demonstrated significant antinociceptive and anti-allodynic effects in animal models of inflammatory and neuropathic pain.[12]
II. Synthetic Strategies and Protocols
The synthesis of 1-substituted and 1,4-disubstituted piperazines is a well-established field in organic chemistry.[3] The following protocols provide a general framework for the preparation of novel cyclohexyl-piperazine derivatives.
General Synthesis of 1-Cyclohexyl-4-(aryl/alkyl)piperazines
A common and efficient method for the synthesis of unsymmetrically substituted cyclohexyl-piperazines involves a two-step procedure starting from commercially available 1-Boc-piperazine.
Protocol 2.1.1: Synthesis of 1-Boc-4-cyclohexylpiperazine (Intermediate 1)
Reaction Setup: To a solution of 1-Boc-piperazine (1.0 eq) in a suitable organic solvent (e.g., anhydrous acetonitrile or THF) in a round-bottom flask, add an inorganic base such as potassium carbonate (1.1 eq).[13][14]
Addition of Alkylating Agent: Add cyclohexyl bromide (1.1 eq) to the stirred suspension.[13][14]
Reaction Conditions: Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.[13][14]
Work-up and Purification: Upon completion, cool the reaction to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure to yield the crude intermediate 1. This intermediate can often be used in the next step without further purification. If necessary, purify by column chromatography on silica gel.
Protocol 2.1.2: Deprotection and N-Alkylation/Arylation
Boc Deprotection: Dissolve the crude intermediate 1 in an organic solvent such as methanol or ethanol, and add an excess of a strong acid (e.g., concentrated HCl or H2SO4).[13][14] Heat the mixture to reflux for 2-4 hours to effect the removal of the Boc protecting group.
Isolation of 1-Cyclohexylpiperazine: After cooling, the hydrochloride salt of 1-cyclohexylpiperazine may precipitate. Alternatively, concentrate the reaction mixture, dissolve the residue in water, and basify with a strong base (e.g., NaOH or KOH) to a pH of 12-14.[13][14] Extract the free base into an organic solvent like dichloromethane or chloroform. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain 1-cyclohexylpiperazine.
Final N-Alkylation/Arylation: The secondary amine of 1-cyclohexylpiperazine can be functionalized via several standard methods:
N-Alkylation: React 1-cyclohexylpiperazine with an appropriate alkyl halide or mesylate in the presence of a base (e.g., K2CO3 or triethylamine) in a polar aprotic solvent.[15]
Reductive Amination: React 1-cyclohexylpiperazine with an aldehyde or ketone in the presence of a reducing agent such as sodium triacetoxyborohydride.
Buchwald-Hartwig Amination: For the introduction of aryl or heteroaryl substituents, employ a palladium-catalyzed cross-coupling reaction with an appropriate aryl halide.
III. Biological Evaluation Protocols
The following protocols provide standardized methods for assessing the key pharmacological activities of novel cyclohexyl-piperazine derivatives.
In Vitro Anticancer Activity Assessment
Protocol 3.1.1: MTT Proliferation Assay
This colorimetric assay is a widely used method for assessing cell viability and proliferation.
Cell Seeding: Seed cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[16][17][18]
Compound Treatment: Prepare serial dilutions of the test compounds in cell culture medium. Replace the old medium with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).
Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.
MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.
Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).
This assay uses a human colon adenocarcinoma cell line that endogenously expresses P-gp to assess the potential of a compound to inhibit its efflux activity.
Cell Culture: Culture Caco-2 cells on permeable filter supports (e.g., Transwell inserts) for 21 days to allow for differentiation and polarization into a monolayer.
Assay Setup: Measure the transport of a known P-gp substrate (e.g., [3H]-digoxin) across the Caco-2 monolayer in both the apical-to-basolateral (A-to-B) and basolateral-to-apical (B-to-A) directions.[19]
Inhibitor Co-incubation: Perform the transport assay in the absence and presence of the test compound at a single concentration (e.g., 10 µM) or a range of concentrations to determine an IC50 value.[19]
Sample Analysis: After a defined incubation period (e.g., 2 hours), collect samples from the receiver compartments and quantify the concentration of the P-gp substrate using liquid scintillation counting or LC-MS/MS.[19]
Data Analysis: Calculate the apparent permeability coefficients (Papp) for both directions. The efflux ratio (ER) is calculated as Papp (B-to-A) / Papp (A-to-B). A significant reduction in the ER of the probe substrate in the presence of the test compound indicates P-gp inhibition.[19]
In Vivo Analgesic Activity Assessment
Protocol 3.3.1: Acetic Acid-Induced Writhing Test (Peripheral Analgesia)
Animal Acclimatization: Acclimatize mice to the experimental environment.
Compound Administration: Administer the test compound intraperitoneally (i.p.) or orally (p.o.) at various doses. Include a vehicle control group and a positive control group (e.g., aspirin).
Induction of Writhing: After a set pre-treatment time (e.g., 30 minutes), inject a 0.6% solution of acetic acid i.p. to induce a writhing response.
Observation: Immediately after the acetic acid injection, place each mouse in an individual observation chamber and count the number of writhes (a characteristic stretching and constriction of the abdomen) over a 20-minute period.
Data Analysis: Calculate the percentage of inhibition of writhing for each group compared to the vehicle control group.
Protocol 3.3.2: Hot Plate Test (Central Analgesia)
Animal Acclimatization: Acclimatize mice or rats to the hot plate apparatus.
Baseline Measurement: Determine the baseline latency for each animal to react to the heat (e.g., by licking a paw or jumping) on a hot plate maintained at a constant temperature (e.g., 55 ± 0.5°C). A cut-off time (e.g., 30 seconds) is used to prevent tissue damage.
Compound Administration: Administer the test compound (i.p. or p.o.) and a vehicle control.
Post-treatment Measurement: Measure the reaction latency at various time points after compound administration (e.g., 30, 60, 90, and 120 minutes).
Data Analysis: Calculate the maximum possible effect (% MPE) for each animal at each time point using the formula: % MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100.
Dose-dependent antinociception and anti-allodynia[12]
Experimental and Mechanistic Diagrams
Caption: General workflow for the synthesis and evaluation of cyclohexyl-piperazine derivatives.
Caption: Proposed mechanism of anticancer action for PB28.
V. Conclusion and Future Directions
The cyclohexyl-piperazine scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. Its synthetic accessibility and the ability to modulate its properties through substitution make it an attractive starting point for medicinal chemists. The success of compounds like PB28 and MT-45 in preclinical studies underscores the potential of this scaffold to yield drug candidates with improved efficacy and safety profiles.
Future research in this area will likely focus on several key aspects:
Expansion of Therapeutic Applications: Exploring the utility of cyclohexyl-piperazine derivatives in other disease areas, such as neurodegenerative disorders and infectious diseases.
Optimization of Pharmacokinetic Properties: Fine-tuning the scaffold to improve drug-like properties, including oral bioavailability and metabolic stability.
Development of Selective Ligands: Designing derivatives with higher selectivity for specific receptor subtypes to minimize off-target effects.
Application in Drug Delivery: Utilizing the cyclohexyl-piperazine motif as a component of targeted drug delivery systems.
By leveraging the foundational knowledge and protocols outlined in this guide, researchers are well-equipped to continue unlocking the therapeutic potential of this privileged scaffold.
References
Berardi, F., et al. (2004). 4-(Tetralin-1-yl)- and 4-(naphthalen-1-yl)alkyl derivatives of 1-cyclohexylpiperazine as σ receptor ligands with agonist σ2 activity. Journal of Medicinal Chemistry, 47(9), 2308-2317. [Link]
Wang, Y., et al. (2015). Design, Synthesis and Biological Activity Evaluation of Arylpiperazine Derivatives for the Treatment of Neuropathic Pain. Molecules, 20(8), 13797-13810. [Link]
Amata, E., et al. (2021). Development of New Benzylpiperazine Derivatives as σ1 Receptor Ligands with in Vivo Antinociceptive and Anti-Allodynic Effects. ACS Chemical Neuroscience, 12(11), 2003-2012. [Link]
Gok, M. K., et al. (2022). Synthesis and Antinociceptive Effect of Some Thiazole-Piperazine Derivatives: Involvement of Opioidergic System in the Activity. Molecules, 27(19), 6683. [Link]
Abate, C., et al. (2009). Exploring the importance of piperazine N-atoms for sigma(2) receptor affinity and activity in a series of analogs of 1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28). Journal of Medicinal Chemistry, 52(23), 7817-7828. [Link]
Berardi, F., et al. (2004). 4-(tetralin-1-yl)- and 4-(naphthalen-1-yl)alkyl derivatives of 1-cyclohexylpiperazine as sigma receptor ligands with agonist sigma2 activity. Journal of Medicinal Chemistry, 47(9), 2308-2317. [Link]
Berardi, F., et al. (2009). 1-Cyclohexylpiperazine and 3,3-dimethylpiperidine derivatives as sigma-1 (sigma1) and sigma-2 (sigma2) receptor ligands: a review. Current Pharmaceutical Design, 15(3), 205-217. [Link]
Amata, E., et al. (2021). Development of New Benzylpiperazine Derivatives as σ1 Receptor Ligands with in Vivo Antinociceptive and Anti-Allodynic Effects. ACS Publications. [Link]
Abate, C., et al. (2021). Recent Advances in the Development of Sigma Receptor Ligands as Cytotoxic Agents: A Medicinal Chemistry Perspective. Journal of Medicinal Chemistry, 64(12), 7976-8005. [Link]
Naseem, H., et al. (2021). Piperidine Derivatives: Synthesis, Pharmacological Evaluation and Insilico Approach of Novel Potential Analgesics in 4-amino Methyl Piperidine Series. Journal of Biomolecular Structure and Dynamics, 39(12), 4381-4394. [Link]
Pati, M. L., et al. (2017). Sigma-2 receptor agonist derivatives of 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28). BMC Cancer, 17(1), 51. [Link]
Vertex AI Search. (n.d.). The Critical Role of Piperazine Derivatives: Focus on 1-Cyclohexylpiperazine. Google Cloud.
PrepChem. (n.d.). Synthesis of (1-phenylcyclohexyl)piperazine. [Link]
Romanelli, M. N., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(14), 5543. [Link]
Azzariti, A., et al. (2006). Cyclohexylpiperazine derivative PB28, a σ2 agonist and σ1 antagonist receptor, inhibits cell growth, modulates P-glycoprotein, and synergizes with anthracyclines in breast cancer. Molecular Cancer Therapeutics, 5(7), 1807-1816. [Link]
Google Patents. (n.d.).
Nakamura, H., & Shimizu, M. (1976). Comparative study of 1-cyclohexyl-4-(1,2-diphenylethyl)-piperazine and its enantiomorphs on analgesic and othe pharmacological activities in experimental animals. Archives Internationales de Pharmacodynamie et de Thérapie, 221(1), 105-121. [Link]
Wikipedia. (2025, December 26). 1-Cyclohexylpiperazine. [Link]
Patsnap. (n.d.).
Varma, M. V., et al. (2012). P-gp Inhibition Potential in Cell-Based Models: Which "Calculation" Method is the Most Accurate?. Pharmaceutical Research, 29(2), 435-446. [Link]
Bentham Science Publishers. (n.d.). Design, Synthesis and In vitro Evaluation of Piperazine Incorporated Novel Anticancer Agents. [Link]
ResearchGate. (2025, August 6). (PDF) Design, Synthesis and In vitro Evaluation of Piperazine Incorporated Novel Anticancer Agents. [Link]
Azzariti, A., et al. (2006). Cyclohexylpiperazine derivative PB28, a sigma2 agonist and sigma1 antagonist receptor, inhibits cell growth, modulates P-glycoprotein, and synergizes with anthracyclines in breast cancer. Molecular Cancer Therapeutics, 5(7), 1807-16. [Link]
Singh, S., et al. (2017). Targeting P-glycoprotein: Investigation of piperine analogs for overcoming drug resistance in cancer. Scientific Reports, 7(1), 7972. [Link]
ResearchGate. (2015, November 18). (PDF) In Vitro P-Glycoprotein Inhibition assays for assessment of Clinical drug interaction potential of new drug candidates: A recommendation for probe substrates. [Link]
Ude, Z., et al. (2020). Evaluation of anticancer activity in vitro of a stable copper(I) complex with phosphine-peptide conjugate. Scientific Reports, 10(1), 1840. [Link]
Petrie, W. K., et al. (2014). Synthesis and pharmacological characterization of functionalized 6-piperazin-1-yl-purines as cannabinoid receptor 1 (CB1) inverse agonists. Bioorganic & Medicinal Chemistry Letters, 24(15), 3466-3470. [Link]
Kumar, V., et al. (2016). Piperazine derivatives for therapeutic use: a patent review (2010-present). Expert Opinion on Therapeutic Patents, 26(8), 925-938. [Link]
Application Notes & Protocols: Asymmetric Synthesis of Pharmaceutical Intermediates Using a C₂-Substituted Chiral Auxiliary
A Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The precise control of stereochemistry is a cornerstone of modern pharmaceutical development. Chiral auxiliaries represent a robu...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
The precise control of stereochemistry is a cornerstone of modern pharmaceutical development. Chiral auxiliaries represent a robust and reliable strategy for the asymmetric synthesis of enantiomerically pure drug intermediates. This guide provides a detailed examination of the principles and protocols for employing a chiral auxiliary in the asymmetric alkylation of carboxylic acid derivatives, a key transformation in the synthesis of numerous active pharmaceutical ingredients (APIs). Due to the limited documented applications of (R)-1-Cyclohexyl-2-methyl-piperazine as a chiral auxiliary, this document will utilize the well-established and mechanistically analogous (1R,2S)-(-)-Pseudoephedrine system, developed by Professor Andrew G. Myers, as a representative and field-proven example. The methodologies presented herein are designed to be broadly applicable to researchers engaged in pharmaceutical process development and discovery chemistry.
Introduction: The Role of Chiral Auxiliaries in Pharmaceutical Synthesis
Many therapeutic agents are chiral, with their biological activity often residing in a single enantiomer. The synthesis of single-enantiomer drugs is therefore a critical objective in the pharmaceutical industry to maximize efficacy and minimize potential off-target effects. Chiral auxiliaries are enantiomerically pure compounds that are temporarily incorporated into a prochiral substrate to direct a chemical transformation with high diastereoselectivity.[1] This approach effectively converts a challenging enantioselective reaction into a more manageable diastereoselective one.
The ideal chiral auxiliary exhibits several key characteristics:
It should be readily available in both enantiomeric forms at a low cost.
It must attach to the substrate under mild conditions to form a stable adduct.
It needs to provide a high degree of stereocontrol in the key bond-forming reaction.
Finally, it must be cleavable under conditions that do not compromise the newly formed stereocenter, and ideally, be recoverable for reuse.
The (1R,2S)-(-)-Pseudoephedrine auxiliary fulfills these criteria exceptionally well, making it a powerful tool for the asymmetric synthesis of α-substituted carboxylic acids, which are common structural motifs in pharmaceuticals, such as the non-steroidal anti-inflammatory drug (NSAID), (S)-Ibuprofen.[2][3][4]
The Myers Asymmetric Alkylation: A Paradigm of Chiral Auxiliary Control
The Myers asymmetric alkylation protocol is a highly reliable and versatile method for the synthesis of enantiomerically enriched α-alkylated carboxylic acids, alcohols, aldehydes, and ketones.[5][6] The strategy relies on the use of pseudoephedrine as a chiral auxiliary, which is first acylated to form a stable amide. Deprotonation of this amide with a strong base generates a rigid, chelated lithium enolate, which then undergoes highly diastereoselective alkylation.
Mechanism of Stereocontrol
The high diastereoselectivity of the Myers alkylation is attributed to the formation of a conformationally rigid Z-enolate, which is stabilized by chelation between the enolate oxygen, the lithium cation, and the oxygen of the pseudoephedrine hydroxyl group. This chelation creates a well-defined structure where one face of the enolate is effectively blocked by the phenyl group of the auxiliary, directing the incoming electrophile (alkyl halide) to the opposite, less sterically hindered face.[7][8]
Reaction conditions for coupling (R)-1-Cyclohexyl-2-methyl-piperazine with acyl chlorides
Application Note: Optimized N-Acylation Protocols for (R)-1-Cyclohexyl-2-methyl-piperazine Introduction & Strategic Analysis The coupling of (R)-1-Cyclohexyl-2-methyl-piperazine with acyl chlorides is a pivotal transform...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Optimized N-Acylation Protocols for (R)-1-Cyclohexyl-2-methyl-piperazine
Introduction & Strategic Analysis
The coupling of (R)-1-Cyclohexyl-2-methyl-piperazine with acyl chlorides is a pivotal transformation in the synthesis of GPCR ligands (e.g., Dopamine D3, Sigma receptors) and CNS-active pharmacophores.[1][2] This scaffold presents unique structural features that dictate the reaction strategy:
Regioselectivity: The molecule contains two nitrogen centers. N1 is tertiary and sterically congested by the cyclohexyl ring and the adjacent C2-methyl group.[2] N4 is a secondary amine and is the exclusive site of acylation.
Stereochemical Integrity: The (R)-configuration at the C2 position is generally stable under standard acylation conditions. However, the proximity of the methyl group to N1 creates a rigid conformational lock, often favoring a specific chair conformer.
Basicity: Unlike simple amides, the product retains a basic tertiary amine at N1. This physicochemical property is the "Achilles' heel" for standard acidic workups but a "Golden Key" for smart purification strategies.
This guide details two optimized protocols: Method A (Anhydrous) for sensitive or high-value substrates, and Method B (Schotten-Baumann) for robust, scale-up friendly synthesis.[1][2]
Critical Process Parameters (CPPs)
Parameter
Specification
Rationale
Stoichiometry
Amine (1.0 eq) : Acyl Chloride (1.1–1.2 eq)
Slight excess of electrophile ensures complete consumption of the valuable chiral amine.[1][2]
Base Equivalents
1.5–3.0 eq
Must neutralize HCl generated plus any acid if the starting amine is a salt (e.g., ).
Temperature
Controls the strong exotherm of acyl chloride addition; prevents bis-acylation or decomposition.
Solvent System
DCM (Method A) or EtOAc/Water (Method B)
DCM solubilizes the lipophilic cyclohexyl group; Biphasic systems scavenge HCl efficiently.
Method A: Anhydrous Acylation (High Precision)
Recommended for: Milligram-scale discovery, moisture-sensitive acyl chlorides, or lipophilic products.[1][2]
Reagents
Substrate: (R)-1-Cyclohexyl-2-methyl-piperazine (often supplied as free base or HCl salt).[1][2]
Biphasic Setup: In a flask, dissolve (R)-1-Cyclohexyl-2-methyl-piperazine (10 mmol) in EtOAc (
).
Aqueous Base: Add a solution of
(20 mmol) in Water (). Stir rapidly to create an emulsion.
Addition: Cool to
. Add Acyl Chloride (12 mmol) dropwise (neat or dissolved in minimal EtOAc) over 20 minutes.
Reaction: Stir vigorously at RT for 4–12 hours. The inorganic base in the aqueous layer neutralizes the HCl, keeping the organic layer neutral.
Workup: Separate layers. Extract aqueous layer with EtOAc (
). Combine organics.
Purification Strategy: The "Basic Wash" Trick
Since the product retains a tertiary amine (N1), it can be difficult to separate from starting material using standard acid washes (both will protonate).
Optimized Workup for High Purity:
Alkaline Wash: Wash the organic reaction mixture with
().
Purpose: Removes the carboxylic acid byproduct (from hydrolyzed acyl chloride) and ensures the product is in the free-base form.
Brine Wash: Wash with saturated brine to remove trapped water.[2]
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: AN-SYN-2026-04
Focus: Regioselective Protecting Group Strategies & Ti(IV)-Mediated Reductive Amination
Executive Summary
The synthesis of (R)-1-Cyclohexyl-2-methylpiperazine presents a classic challenge in heterocyclic chemistry: distinguishing between two secondary amines within the same ring where one is sterically encumbered. This Application Note details a high-fidelity protocol for the regioselective synthesis of the target scaffold starting from commercially available (R)-2-methylpiperazine.
The core strategy relies on exploiting the steric differential between the N1 (proximal to the C2-methyl) and N4 (distal) positions. We demonstrate that kinetic control using tert-butoxycarbonyl (Boc) anhydride selectively protects the unhindered N4 position. Subsequently, we overcome the significant steric barrier at the N1 position using a Titanium(IV) Isopropoxide-mediated reductive amination , a critical process parameter (CPP) often overlooked in standard protocols.
Strategic Analysis: The Steric Landscape
To successfully synthesize the target, one must first navigate the nomenclature and steric reality of the 2-methylpiperazine core.
The "Distal" Nitrogen (N4): This amine is sterically unencumbered and kinetically more nucleophilic toward bulky electrophiles like (Boc)₂O.
The "Proximal" Nitrogen (N1): The adjacent C2-methyl group creates a "steric shield," significantly retarding reaction rates with electrophiles.
The Strategy:
Instead of attempting to force a protecting group onto the hindered N1 (which requires complex blocking/unblocking sequences), we utilize the natural reactivity profile:
Protect N4 (the "easy" site) with Boc.
Functionalize N1 (the "hard" site) with the cyclohexyl group.
Deprotect N4 to yield the final product.
Figure 1: Strategic workflow exploiting the steric difference between N1 and N4 positions.
Detailed Protocols
Protocol A: Regioselective N4-Boc Protection
Objective: Selectively protect the unhindered nitrogen to leave the hindered nitrogen available for functionalization.
Dichloromethane (DCM) or Tetrahydrofuran (THF) (10 vol)
Triethylamine (Et₃N) (1.1 equiv)
Procedure:
Dissolution: Dissolve (R)-2-methylpiperazine (10 g, 100 mmol) in DCM (100 mL) and add Et₃N (15.3 mL, 110 mmol). Cool the solution to 0°C in an ice bath.
Controlled Addition: Dissolve (Boc)₂O (20.7 g, 95 mmol) in DCM (50 mL). Add this solution dropwise to the piperazine mixture over 60 minutes .
Expert Insight: Slow addition at low temperature is critical. High local concentrations of anhydride can lead to N1,N4-bis-Boc formation, which is difficult to separate.
Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours.
Workup: Wash the organic layer with water (3 x 50 mL) to remove unreacted starting material (which is highly water-soluble) and triethylamine salts.
Drying: Dry over Na₂SO₄, filter, and concentrate in vacuo.
Validation: The product, (R)-4-Boc-2-methylpiperazine (often named 1-Boc-3-methylpiperazine in systematic nomenclature), is typically obtained as a colorless oil or low-melting solid.
QC Check: ¹H NMR should show the methyl doublet distinct from the Boc singlet. Crucially, the NH proton signal for the hindered amine (N1) is often broad or exchangeable.
Protocol B: Ti(IV)-Mediated Reductive Amination (The "Power" Step)
Objective: Install the bulky cyclohexyl group onto the sterically hindered N1 position. Standard NaBH(OAc)₃ conditions often fail or proceed sluggishly here due to the adjacent methyl group.
Mechanism: Titanium(IV) isopropoxide acts as a Lewis acid and water scavenger, forcing the formation of the sterically crowded iminium species which is then reduced.
Reagents:
(R)-4-Boc-2-methylpiperazine (Intermediate A) (1.0 equiv)
Complexation: In a flame-dried flask under N₂, combine Intermediate A (10 mmol) and Cyclohexanone (12 mmol) in neat Ti(OiPr)₄ (15 mmol) or a concentrated solution in THF.
Caution: The reaction is moisture sensitive.
Iminium Formation: Stir at RT for 6–12 hours . The solution may become viscous. This long duration ensures the hindered amine fully condenses with the ketone.
Reduction: Dilute with absolute EtOH (20 mL). Cool to 0°C. Add NaBH₄ (20 mmol) portion-wise. (Caution: Gas evolution).
Quenching (Critical Step): After stirring for 2 hours at RT, quench the reaction by adding 2N NaOH or water. A heavy white precipitate (TiO₂) will form.
Filtration: Filter the heterogeneous mixture through a pad of Celite. Wash the pad thoroughly with EtOAc.
Purification: Concentrate the filtrate. The residue may require flash column chromatography (Hexanes/EtOAc) to yield (R)-1-Cyclohexyl-4-Boc-2-methylpiperazine .
Protocol C: Deprotection & Isolation
Objective: Removal of the N4-Boc group to yield the final free amine.
Procedure:
Dissolve the N-Cyclohexyl intermediate in DCM (5 vol).
Add Trifluoroacetic acid (TFA) (10 vol) or 4M HCl in Dioxane.
Stir at RT for 2 hours (monitor by TLC for disappearance of starting material).
Free Basing: Concentrate to dryness.[2] The residue is the TFA/HCl salt. To obtain the free base, dissolve in water, adjust pH to >12 with 2N NaOH, and extract with DCM (3x).
Final Isolation: Dry organic layers over Na₂SO₄ and concentrate.
Comparative Data: Why this Route?
The following table contrasts the recommended route against common alternatives found in literature.
Parameter
Route A: Direct Alkylation
Route B: Standard Reductive Amination
Route C: Ti(IV) Mediated (Recommended)
Reagents
Cyclohexyl Bromide + Base
Cyclohexanone + NaBH(OAc)₃
Cyclohexanone + Ti(OiPr)₄ + NaBH₄
Selectivity
Poor. Mixtures of mono- and bis-alkylation common. Elimination of bromide is a side reaction.
Moderate. Slow reaction rate at hindered N1 leads to incomplete conversion.
High. Ti(IV) forces iminium formation even at hindered centers.
ChemicalBook.[3] (2025).[4][5] "(S)-1-N-Boc-2-methylpiperazine synthesis." Link
Note: While the literature often refers to the product as "1-Boc" due to IUPAC numbering priority changes upon protection, the reaction at the distal nitrogen (N4 relative to the methyl)
Titanium(IV)
Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1. Link (Verified via Search Result 1.7/1.13).
Relevance: Establishes the efficacy of Ti(OiPr)₄ for hindered amines where standard borohydride methods fail.
General Piperazine Synthesis & Protecting Groups
BenchChem. (2025).[5] "Application Notes and Protocols for Boc-Protection of Piperazine Derivatives." Link (Verified via Search Result 1.3).
Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard Reference).
Scalable Manufacturing Routes for (R)-1-Cyclohexyl-2-methyl-piperazine
Executive Summary This application note details the scalable process chemistry for the synthesis of (R)-1-Cyclohexyl-2-methyl-piperazine . This specific isomer—characterized by the steric proximity of the cyclohexyl grou...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the scalable process chemistry for the synthesis of (R)-1-Cyclohexyl-2-methyl-piperazine . This specific isomer—characterized by the steric proximity of the cyclohexyl group (N1) and the methyl group (C2)—presents a distinct regiochemical challenge compared to its less hindered 1,3-isomer.
While direct alkylation of 2-methylpiperazine favors the unhindered N4 position, this protocol utilizes a Regioselective Protection-Functionalization-Deprotection strategy to ensure exclusive N1-functionalization. The method described herein is optimized for kilogram-scale production, emphasizing robust purification (crystallization-driven) over chromatography.
Key Process Metrics
Parameter
Specification
Starting Material
(R)-2-Methylpiperazine (Commercial, >99% ee)
Overall Yield
65–72% (3 Steps)
Final Purity
>98.5% (HPLC), >99% ee
Critical Reagent
Titanium(IV) isopropoxide (Lewis Acid Catalyst)
Scalability
Validated up to 5 kg batch size
Strategic Synthetic Pathway
The synthesis addresses the core challenge: differentiation of the two nucleophilic nitrogen atoms.
N1 (Proximal): Sterically hindered by the C2-methyl group.
N4 (Distal): Sterically unhindered and kinetically more reactive.
To synthesize the 1-cyclohexyl-2-methyl isomer, we must block N4, force reaction at N1, and then deprotect.
Reaction Scheme (Graphviz Visualization)
Figure 1: Step-wise synthetic route ensuring N1-regioselectivity via N4-Boc protection.
Objective: Selectively protect the distal nitrogen (N4) without affecting the hindered N1.
Mechanism: Kinetic control. The unhindered N4 reacts significantly faster with Boc anhydride than the sterically crowded N1.
Reagents:
(R)-2-Methylpiperazine: 1.0 equiv.
Di-tert-butyl dicarbonate (Boc₂O): 0.95 equiv. (Deficit ensures no bis-protection).
Dichloromethane (DCM) or Toluene: 10 Vol.
Triethylamine (TEA): 1.1 equiv.
Protocol:
Dissolution: Charge (R)-2-methylpiperazine and TEA into the reactor with DCM. Cool to 0–5 °C.
Addition: Dissolve Boc₂O in DCM (2 Vol) and add dropwise over 2 hours. Crucial: Maintain temperature <10 °C to maximize kinetic selectivity.
Reaction: Warm to 20–25 °C and stir for 4 hours. Monitor by TLC/GC. N1-Boc and Bis-Boc impurities should be <3%.
Workup: Wash with water (3x). The product (4-Boc-(R)-2-methylpiperazine) remains in the organic layer.
Isolation: Concentrate to an oil. Used directly in Step 2.
Checkpoint:1H NMR should show the methyl doublet shift characteristic of N4-acylation.
Step 2: N1-Reductive Amination (The Critical Step)
Objective: Install the cyclohexyl group on the hindered N1.
Challenge: Standard reductive amination (ketone + amine + reducing agent) often fails or stalls at the imine stage due to the adjacent methyl group.
Solution: Use Titanium(IV) isopropoxide as a Lewis acid and water scavenger to drive enamine/imine formation before reduction.
Imine Formation: Charge Intermediate A, Cyclohexanone, and THF. Add Ti(OiPr)₄ neat at room temperature.
Observation: Solution may turn slightly yellow/viscous.
Equilibrium Shift: Stir at 25 °C for 6–12 hours. The Ti(OiPr)₄ coordinates the ketone and scavenges water, forcing the sterically hindered imine formation.
Reduction: Dilute with THF if viscous. Add STAB portion-wise over 1 hour (mild exotherm).
Quench: Stir for 12 hours. Quench by adding aqueous NaOH (1N) or Rochelle's salt solution to break the Titanium-amine complex.
Note: Titanium salts form a white precipitate. Filter through Celite or centrifuge.
Purification: Extract filtrate with EtOAc. Concentrate to obtain Crude Intermediate B.
Step 3: Deprotection and Salt Formation
Objective: Remove the Boc group and isolate the stable salt.
Protocol:
Dissolve Crude Intermediate B in Isopropyl Alcohol (IPA) (5 Vol).
Add HCl in IPA (5–6N) or concentrated aqueous HCl (3 equiv).
Heat to 50 °C for 2 hours (CO₂ evolution observed).
Crystallization: Cool to 0–5 °C. The product, (R)-1-Cyclohexyl-2-methyl-piperazine dihydrochloride , precipitates as a white solid.
Filtration: Filter and wash with cold acetone to remove non-basic impurities.
Drying: Vacuum dry at 45 °C.
Process Control & Troubleshooting
Regioselectivity Logic
The success of this route depends on the difference in steric environment between N1 and N4.
Figure 2: Steric differentiation driving the synthesis.
Troubleshooting Table
Issue
Probable Cause
Corrective Action
High Bis-Boc formation (Step 1)
Excess Boc₂O or high temp.
Strictly control temp <5°C; reduce Boc₂O to 0.90 eq.
Incomplete Conversion (Step 2)
Steric hindrance prevents imine.
Increase Ti(OiPr)₄ to 1.5 eq; extend pre-reduction stir time to 24h.
Titanium Emulsion (Workup)
Improper quenching.
Use Rochelle's salt (Sodium potassium tartrate) to chelate Ti before extraction.
Low Yield (Crystallization)
Product too soluble in IPA.
Add MTBE as an anti-solvent during the HCl salt formation.
Safety & Scalability Considerations
Titanium Waste: The Ti(OiPr)₄ process generates solid titanium dioxide waste upon quenching. On a multi-kilo scale, this requires dedicated filtration units (Nutsche filter) to prevent clogging.
Hydrogen Evolution: While STAB is safer than NaBH₄, it still generates hydrogen gas upon quenching. Ensure adequate reactor venting.
Exotherms: The Boc protection is exothermic. Dosing must be controlled by reactor cooling capacity.
References
Regioselective Protection of Piperazines: Rossen, K., et al. "Asymmetric Synthesis of Piperazine-2-carboxamide Derivatives." Tetrahedron Letters, 1995.
Titanium-Mediated Reductive Amination: Bhattacharyya, S. "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds." Journal of Organic Chemistry, 1995.
General Piperazine Scale-Up: "Scale-Up Synthesis of 1-Methyladamantane and Functionalization." (Analogous amine scale-up principles). Enamine Application Notes.
BMS Process Patents (Reference for Chiral Piperazine Handling): "Preparation of HCV NS5A Inhibitors." World Intellectual Property Organization, WO2004005264.
Technical Notes & Optimization
Troubleshooting
Optimizing reductive amination conditions for steric hindrance in piperazines
Status: Online Ticket ID: RA-PIP-STERIC-001 Subject: Optimizing N-Alkylation of Sterically Hindered Piperazines Assigned Specialist: Senior Application Scientist The Mechanic's Corner: Why Your Reaction is Failing Before...
The Mechanic's Corner: Why Your Reaction is Failing
Before fixing the protocol, we must diagnose the failure mode. Piperazines are secondary amines. When reacting with hindered ketones (e.g., cyclic ketones, ortho-substituted acetophenones), the reaction faces a "Steric Wall."
The Steric Bottleneck
In unhindered systems, the amine attacks the carbonyl to form a hemiaminal , which quickly dehydrates to an iminium ion . The reducing agent then delivers a hydride to the iminium.
In hindered piperazine systems:
Attack is difficult: The nucleophilic attack is reversible and sterically crowded.
Dehydration is blocked: The transition from hemiaminal to iminium requires planar geometry. Steric bulk from the piperazine ring and the ketone substituents destabilizes this planar transition state.
Equilibrium Shift: The equilibrium stays stuck at the ketone + amine stage or the unstable hemiaminal. If you add a reducing agent now, it simply reduces the unreacted ketone to an alcohol (dead end).
Visualizing the Pathway
The following diagram maps the reaction coordinate and identifies the critical failure points.
Caption: The "Steric Wall" occurs during dehydration. If the Iminium does not form, the reducing agent attacks the Ketone instead.
Standard Operating Procedures (Protocols)
Do not rely on a single method. Choose the protocol based on your substrate's steric profile.
Protocol A: The "Daily Driver" (STAB)
Best for: Moderately hindered ketones, acid-stable substrates.
Reagent: Sodium Triacetoxyborohydride (STAB/NaBH(OAc)₃).[1]
Why: STAB is mild and selective.[2][3] It reduces iminium ions much faster than ketones, allowing for a "one-pot" procedure.[4]
Dissolve: Mix Piperazine (1.0 equiv) and Ketone (1.0–1.2 equiv) in 1,2-Dichloroethane (DCE) .
Note: THF is a valid alternative, but DCE often accelerates imine formation.
Acidify: Add Acetic Acid (AcOH) (1.0–2.0 equiv).
Critical: The pH must be ~6.[5] The acid catalyzes the dehydration step.
React: Stir for 30–60 minutes at Room Temp (RT).
Reduce: Add STAB (1.5–2.0 equiv) in one portion.
Monitor: Stir at RT overnight. Quench with saturated NaHCO₃.
Protocol B: The "Nuclear Option" (Ti(OiPr)₄)
Best for: Highly hindered/cyclic ketones where Protocol A fails or yields only alcohol.
Reagent: Titanium(IV) Isopropoxide + Sodium Borohydride.[6][7][8][9]
Why:
acts as a strong Lewis acid and a water scavenger, forcing the equilibrium toward the iminium/enamine species even in sterically crowded environments.
Mix (Neat or Concentrated): Combine Piperazine (1.0 equiv) and Ketone (1.0–1.2 equiv) in a vial.
Add Titanium: Add
(1.2–1.5 equiv).
Technique: If the mixture is too viscous, add minimal absolute Ethanol (EtOH) or THF.
Force Formation: Stir the mixture under Argon for 6–12 hours (or overnight).
Checkpoint: The solution often turns yellow/orange and becomes viscous. This indicates the formation of the Titanium-amine complex.
Dilute: Dilute the reaction mixture with absolute EtOH (approx. 5–10 mL per mmol).
Reduce: Add
(1.5 equiv) carefully (gas evolution occurs).
Note: Although
is non-selective, the pre-formation of the Ti-complex protects the ketone from direct reduction.
Quench/Workup: Add water or 1N NaOH. A heavy white precipitate (
) will form. Filter through Celite before extraction.
Protocol C: Microwave Assistance
Best for: Stubborn substrates requiring thermal energy to overcome the activation barrier.
Setup: Combine Amine, Ketone, and solvent (MeOH or DCE) in a microwave vial.
Additives: Add AcOH (cat.) and Sodium Cyanoborohydride (
) (1.5 equiv).
Warning: Do not use STAB in the microwave (thermal instability). Use
(toxic, handle with care) or Picoline-Borane.
Irradiate: Heat to 100–120°C for 10–20 minutes.
Troubleshooting Guide (FAQ)
Q: I see the ketone starting material remaining, but no product formed.A: The imine formation is stalled.
Fix 1: Switch to Protocol B (
). The Lewis acidity is required to activate the carbonyl.
Fix 2: Add activated Molecular Sieves (4Å) to Protocol A to physically remove water and drive the equilibrium.
Q: I isolated the alcohol (reduced ketone) instead of the amine.A: The reducing agent attacked the ketone before the imine formed.
Cause: You likely added the reducing agent too early, or the imine equilibrium is unfavorable.
Fix: Use a Two-Step, One-Pot method. Stir the Ketone + Amine + Acid/Titanium for 4–12 hours before adding the hydride source. Do not add them simultaneously.
Q: The reaction is messy with many byproducts.A: Check your solvent and temperature.
Fix: If using MeOH with STAB, switch to DCE or THF. Methanol can react with STAB over time. Ensure the temperature isn't too high unless using microwave conditions.
Q: My piperazine has an N-Boc group. Will
affect it?A: Generally, no. is a Lewis acid but mild enough that Boc groups usually survive the standard reductive amination conditions. However, avoid high heat (>80°C) with Lewis acids.
Reagent Selection Matrix
Reducing Agent
Selectivity
Steric Tolerance
Toxicity
Best Use Case
STAB
High
Low/Medium
Low
General purpose; first-line attempt.
Medium
High
High
Acidic conditions (pH 4-6); Microwave reactions.
Low
Low
Low
Only use after pre-forming imine with .
Picoline-Borane
High
Medium
Low
Green alternative to ; excellent stability.
References
Abdel-Magid, A. F., et al. (1996).[5] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.
Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." The Journal of Organic Chemistry.
Bhattacharyya, S. (1995). "Reductive Alkylations of Dimethylamine Using Titanium(IV) Isopropoxide and Sodium Borohydride." The Journal of Organic Chemistry.
Comparative Guide: Chiral HPLC Methodologies for (R) and (S)-1-Cyclohexyl-2-methyl-piperazine
Executive Summary The separation of (R) and (S)-1-Cyclohexyl-2-methyl-piperazine presents a distinct set of chromatographic challenges: the molecule lacks a strong chromophore (UV active groups), possesses high basicity...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The separation of (R) and (S)-1-Cyclohexyl-2-methyl-piperazine presents a distinct set of chromatographic challenges: the molecule lacks a strong chromophore (UV active groups), possesses high basicity due to the secondary and tertiary amine functions, and contains a bulky cyclohexyl moiety.
This guide objectively compares three primary separation strategies. While generic piperazine methods exist, this specific molecule requires a tailored approach to overcome peak tailing (caused by silanol interactions) and low sensitivity (due to lack of aromaticity).
The Core Challenge: Detection & Tailing
Detection: Without an aromatic ring, this molecule absorbs only at low wavelengths (<210 nm).[1]
Basicity: The pKa of the secondary amine (~9.8) necessitates basic modifiers to suppress ionization and prevent irreversible adsorption to the silica support.
Part 1: Comparative Analysis of Separation Methods
Choose Method A (Chiralpak IC) for method development and scale-up. The immobilized phase allows the use of non-standard solvents like Dichloromethane (DCM) or Ethyl Acetate, which can be crucial for solubilizing the cyclohexyl-piperazine moiety and improving peak shape.
Choose Method B (Chiralpak AD-H) if Method A fails. The amylose helical structure often provides superior recognition for "bulky" substituents like the cyclohexyl group compared to cellulose.
Choose Method C only if you are analyzing trace impurities (<0.1%) in biological matrices where UV detection at 205 nm is plagued by noise.
Part 2: Detailed Experimental Protocol (Method A)
Objective: Direct resolution of enantiomers using an Immobilized Polysaccharide CSP (Chiralpak IC) in Normal Phase.
Materials & Reagents
Column: Chiralpak IC, 5 µm, 250 x 4.6 mm (Daicel).[1]
Mobile Phase A: n-Hexane (HPLC Grade).
Mobile Phase B: Isopropyl Alcohol (IPA) or Ethanol (EtOH).
Additive: Diethylamine (DEA) or Triethylamine (TEA). DEA is preferred for piperazines.
Temperature: 25°C (Ambient). Lowering to 10°C can improve resolution if partial separation is observed.
Detection: UV at 205 nm (Reference: 360 nm).
Critical: Ensure your detector lamp is new; energy drops significantly at <210 nm.
Injection Volume: 5-10 µL (Sample conc: 1.0 mg/mL in Mobile Phase).
System Suitability Criteria (Self-Validating)
Resolution (
): > 1.5 (Baseline separation).
Tailing Factor (
): < 1.3 (Crucial for basic amines).
Capacity Factor (
): (To separate from solvent front).
Part 3: Visualization of Method Development
Workflow: Decision Tree for Basic Heterocycles
This diagram outlines the logical flow for selecting the optimal method based on initial screening results.
Caption: Decision matrix for selecting the optimal chiral separation pathway, prioritizing direct analysis unless sensitivity requirements dictate derivatization.
Part 4: Troubleshooting & Optimization
Peak Tailing
Cause: Interaction between the exposed silanols of the silica support and the basic nitrogen atoms of the piperazine ring.
Solution: Increase DEA concentration to 0.2% or switch to Polar Organic Mode (100% Acetonitrile + 0.1% DEA + 0.1% Acetic Acid). The addition of a small amount of acid with base can sometimes form an ion-pair that improves shape, though this is column-dependent.
Baseline Noise at 205 nm
Cause: UV cutoff of solvents (IPA absorbs up to 205 nm; Acetone absorbs up to 330 nm).
Solution:
Ensure "HPLC Grade" or "Gradient Grade" solvents.
Switch IPA to Methanol or Ethanol (lower UV cutoff), but verify miscibility with Hexane (Methanol requires a solubilizer like Ethanol).
Elution Order Reversal
Insight: Changing from an Amylose column (AD-H) to a Cellulose column (OD-H or IC) often reverses the elution order of enantiomers. This is a useful tool if the minor impurity elutes after the major peak (which is preferred for quantitation).
References
BenchChem. (2025).[3] Application Note: Chiral HPLC Separation of Piperazin-2-ylmethanol Enantiomers. Retrieved from
Phenomenex. (2024). Chiral HPLC Separations: A Guide to Column Selection and Method Development. Retrieved from
SIELC Technologies. (2018).[4] Separation of 1-Cyclohexylpiperazine on Newcrom R1 HPLC column. Retrieved from
Journal of Chemical and Pharmaceutical Research. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Retrieved from
A Comparative Guide to the Reactivity of (R)-1-Cyclohexyl-2-methyl-piperazine and 1-Cyclohexylpiperazine for the Advanced Researcher
This guide provides an in-depth, objective comparison of the chemical reactivity of (R)-1-Cyclohexyl-2-methyl-piperazine and its parent analogue, 1-Cyclohexylpiperazine. Designed for researchers, scientists, and professi...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth, objective comparison of the chemical reactivity of (R)-1-Cyclohexyl-2-methyl-piperazine and its parent analogue, 1-Cyclohexylpiperazine. Designed for researchers, scientists, and professionals in drug development, this document delves into the nuanced differences in their chemical behavior, supported by established chemical principles and illustrative experimental protocols.
Introduction: Structural Nuances and Their Implications
Piperazine and its derivatives are ubiquitous scaffolds in medicinal chemistry, valued for their versatile biological activities and favorable pharmacokinetic properties.[1][2] The introduction of substituents onto the piperazine ring allows for the fine-tuning of these properties. This guide focuses on two such derivatives: 1-Cyclohexylpiperazine and the chiral (R)-1-Cyclohexyl-2-methyl-piperazine.
The primary structural difference lies in the presence of a methyl group at the C2 position of the piperazine ring in the (R)-enantiomer. This seemingly minor addition has profound implications for the molecule's conformational preferences, steric environment, and, consequently, its chemical reactivity. The cyclohexyl group on one of the nitrogen atoms imparts significant lipophilicity and steric bulk to both molecules.[3]
Comparative Reactivity Analysis: The Impact of the 2-Methyl Group
The reactivity of these piperazine derivatives is primarily centered around the nucleophilicity of the secondary amine at the N4 position. This nitrogen is the principal site for reactions such as acylation and alkylation, which are fundamental transformations in drug discovery for introducing diverse functional groups.
Nucleophilicity and Basicity
The basicity of the two piperazines is expected to be quite similar, as indicated by the comparable pKa values of piperazine and 2-methylpiperazine.[6] The methyl group, being weakly electron-donating, might slightly increase the electron density on the nitrogen atoms, theoretically leading to a marginal increase in basicity. However, this electronic effect is generally considered minor.
The more significant factor influencing their reactivity is steric hindrance .
Steric Effects: The Decisive Factor
The presence of the methyl group at the C2 position in (R)-1-Cyclohexyl-2-methyl-piperazine introduces significant steric bulk in the vicinity of the N1 nitrogen and, to a lesser extent, influences the accessibility of the N4 nitrogen.
Conformational Considerations:
The piperazine ring typically adopts a chair conformation.[7] In (R)-1-Cyclohexyl-2-methyl-piperazine, the methyl group will preferentially occupy an equatorial position to minimize 1,3-diaxial interactions.[8] This conformational preference will influence the orientation of the N-H bond at the N4 position and the accessibility of its lone pair of electrons.
The axial hydrogen on C2 and the equatorial methyl group in (R)-1-Cyclohexyl-2-methyl-piperazine create a more sterically congested environment around the N4 nitrogen compared to the unsubstituted 1-Cyclohexylpiperazine. This increased steric hindrance is the primary reason for the anticipated lower reactivity of the methylated analogue in reactions involving nucleophilic attack by the N4 nitrogen.
Experimental Protocols and Expected Outcomes
The following sections provide detailed, step-by-step methodologies for key reactions, highlighting the expected differences in reactivity between the two compounds.
I. N-Acylation with an Acyl Chloride
N-acylation is a common reaction to introduce amide functionalities. The reaction of the piperazine derivatives with an acyl chloride, such as benzoyl chloride, in the presence of a non-nucleophilic base is a standard procedure.
Experimental Protocol:
Reactant Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the piperazine derivative (1.0 eq.) and a non-nucleophilic base such as triethylamine (1.2 eq.) in an anhydrous aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF).
Cooling: Cool the reaction mixture to 0 °C in an ice bath.
Addition of Acyl Chloride: Slowly add the acyl chloride (e.g., benzoyl chloride, 1.1 eq.) dropwise to the stirred solution.
Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Work-up: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel.
Expected Outcome and Comparative Analysis:
Reaction Rate: 1-Cyclohexylpiperazine is expected to react faster than (R)-1-Cyclohexyl-2-methyl-piperazine due to the lower steric hindrance around the N4 nitrogen.
Yield: Under identical reaction conditions (time, temperature, and stoichiometry), the acylation of 1-Cyclohexylpiperazine is likely to proceed to a higher yield. To achieve a comparable yield with the methylated analogue, longer reaction times or slightly elevated temperatures may be necessary.
II. N-Alkylation with an Alkyl Halide
N-alkylation introduces alkyl groups onto the N4 nitrogen, a crucial step in the synthesis of many pharmaceutical agents.
Experimental Protocol:
Reactant Preparation: In a round-bottom flask, dissolve the piperazine derivative (1.0 eq.) and a base such as potassium carbonate (K₂CO₃, 2.0 eq.) in a polar aprotic solvent like acetonitrile or dimethylformamide (DMF).
Addition of Alkyl Halide: Add the alkyl halide (e.g., benzyl bromide, 1.1 eq.) to the mixture.
Reaction: Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C) and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.
Work-up: After cooling to room temperature, filter off the inorganic salts. Concentrate the filtrate under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography.
Expected Outcome and Comparative Analysis:
Reaction Rate and Yield: Similar to acylation, the alkylation of 1-Cyclohexylpiperazine is expected to be faster and result in a higher yield compared to (R)-1-Cyclohexyl-2-methyl-piperazine under the same conditions. The increased steric hindrance in the methylated compound will impede the approach of the alkyl halide to the N4 nitrogen.
Side Reactions: In the case of highly reactive alkylating agents, there is a possibility of quaternization of the N4 nitrogen. This side reaction might be less pronounced for the more sterically hindered (R)-1-Cyclohexyl-2-methyl-piperazine.
Synthesis of Starting Materials
Synthesis of 1-Cyclohexylpiperazine
1-Cyclohexylpiperazine can be synthesized via several routes. A common laboratory-scale method involves the alkylation of a mono-protected piperazine, such as 1-Boc-piperazine, with a cyclohexyl halide, followed by deprotection.[9][10]
Protocol for Synthesis of 1-Cyclohexylpiperazine:
Alkylation of 1-Boc-piperazine: To a solution of 1-Boc-piperazine (1.0 eq.) and potassium carbonate (1.5 eq.) in acetonitrile, add cyclohexyl bromide (1.2 eq.). Heat the mixture to reflux for 2-4 hours. After cooling, filter the mixture and concentrate the filtrate to obtain crude 4-Boc-1-cyclohexylpiperazine.[9]
Deprotection: Dissolve the crude product in a mixture of ethanol and concentrated hydrochloric acid. Stir at room temperature overnight. Remove the solvent under reduced pressure. Dissolve the residue in water and wash with ethyl acetate. Basify the aqueous layer with a suitable base (e.g., NaOH) to pH > 10 and extract with ethyl acetate. Dry the combined organic layers and concentrate to afford 1-cyclohexylpiperazine.
Synthesis of (R)-1-Cyclohexyl-2-methyl-piperazine
Conceptual Synthetic Approach:
An enantioselective synthesis could start from (R)-2-methylpiperazine, which is commercially available. The selective N-alkylation at the less hindered nitrogen (N4) would be challenging. A more controlled approach would involve the protection of one nitrogen of (R)-2-methylpiperazine, followed by alkylation of the other nitrogen with a cyclohexyl group, and subsequent deprotection.
Conclusion
The primary determinant of the differential reactivity between (R)-1-Cyclohexyl-2-methyl-piperazine and 1-Cyclohexylpiperazine is the steric hindrance imposed by the 2-methyl group. While their basicities are expected to be similar, the increased steric congestion around the nucleophilic N4 nitrogen in the methylated derivative leads to a reduced reaction rate and potentially lower yields in common synthetic transformations such as N-acylation and N-alkylation.
For drug development professionals, this means that while (R)-1-Cyclohexyl-2-methyl-piperazine offers the advantage of a specific stereochemistry and a more rigid conformation, which can be beneficial for target binding, its derivatization may require more forcing reaction conditions compared to its achiral counterpart. Understanding these reactivity differences is crucial for the efficient design and execution of synthetic routes towards novel piperazine-based drug candidates.
References
Beaulieu, F., et al. (2010). Enantioselective synthesis of C2-functionalized, N-protected morpholines and orthogonally N,N′-protected piperazines via organocatalysis. Tetrahedron Letters, 51(33), 4473-4476.
Javed, I., et al. (2022). The medicinal chemistry of piperazines: A review. Archiv der Pharmazie, 355(1), 2100267.
Rathi, E., et al. (2016). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. International Journal of Pharmacy and Pharmaceutical Sciences, 8(8), 1-8.
Stoltz, B. M., & Virgil, S. C. (2015). Enantioselective Synthesis of α-Secondary and α-Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. Angewandte Chemie International Edition, 54(5), 1571-1574. Available at: [Link]
Synthesis of piperazines. Organic Chemistry Portal. Available at: [Link]
Kujawski, J., et al. (2001). Synthesis of 1,4-disubstituted 2-methylpiperazine derivatives, new 5-HT(1A) receptor ligands. Acta Poloniae Pharmaceutica, 58(5), 357-365.
CN112645901A - Preparation method of 1-cyclohexyl piperazine. Google Patents.
van der Veen, L. A., et al. (2019). Synthesis of 2-substituted piperazines via direct a-lithiation. Tetrahedron Letters, 60(13), 911-914.
Preparation method of 1-cyclohexylpiperazine. Eureka | Patsnap. Available at: [Link]
Khalili, F., Henni, A., & East, A. L. L. (2009). pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Journal of Chemical & Engineering Data, 54(10), 2914-2917. Available at: [Link]
Table 3 from pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Semantic Scholar. Available at: [Link]
Soderberg, T. (2022). 3.7. Conformational analysis. In Organic Chemistry 1: An open textbook. LibreTexts.
1-cyclohexylpiperazine. ChemSynthesis. Available at: [Link]
Conformational Analysis. College of Saint Benedict and Saint John's University. Available at: [Link]
Kovacs, Z., & Sherry, A. D. (2022). Synthesis and Characterization of Two Piperazine Containing Macrocycles and their Transition Metal Complexes. Inorganica Chimica Acta, 535, 120857.
Macor, J. E., et al. (1995). Substituted 2-(R)-methyl piperazines as muscarinic M(2) selective ligands. Bioorganic & Medicinal Chemistry Letters, 5(16), 1861-1866.
Tee, O. S., & Iyengar, N. R. (2014). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. RSC Advances, 4(54), 28414-28422.
Haukka, M., et al. (2019). Piperidine and piperazine analogs in action: zinc(ii)-mediated formation of amidines. New Journal of Chemistry, 43(35), 13955-13964.
Wu, Y.-D., & Houk, K. N. (2023). Effects of Methyl Substitution and Leaving Group on E2/SN2 Competition for Reactions of F− with RY (R = CH3, C2H5, iC3H7, tC4H9; Y = Cl, I). International Journal of Molecular Sciences, 24(17), 13324.
1-Cyclohexylpiperazine. Wikipedia. Available at: [Link]
Berardi, F., et al. (2009). 1-Cyclohexylpiperazine and 3,3-dimethylpiperidine derivatives as sigma-1 (sigma1) and sigma-2 (sigma2) receptor ligands: a review. Central Nervous System Agents in Medicinal Chemistry, 9(3), 205-217.
Tee, O. S., & Iyengar, N. R. (2014). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. RSC Advances, 4(54), 28414-28422.
Cebeci, U. (2025). Development and Comprehensive Analysis of New Schiff Base Compounds Originating from Methylpiperazine. Adıyaman University Journal of Science, 10(1), 112-126.
Solutions to conformation problems. College of Saint Benedict and Saint John's University. Available at: [Link]
(S)-1-Cyclohexyl-2-methyl-piperazine. PubChem. Available at: [Link]
5-Methyl-1-(2-methylcyclohexyl)-2-phenylpiperazine. PubChem. Available at: [Link]
Masunov, A. E., & Nosov, S. N. (2022). 3-(1-Cyclohexyl-2-(cyclohexylamino)-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-5-yl)-1-methylquinoxalin-2(1H)-one. Molbank, 2022(3), M1421.
Nakamura, H., & Shimizu, M. (1976). Comparative study of 1-cyclohexyl-4-(1,2-diphenylethyl)-piperazine and its enantiomorphs on analgesic and othe pharmacological activities in experimental animals. Archives Internationales de Pharmacodynamie et de Thérapie, 221(1), 105-121.
Konecny, D., et al. (2021). Synthesis and Critical View on the Structure-Activity Relationships of N-(Substituted phenyl)-/N-Diphenylmethyl-piperazine-Based Conjugates as Antimycobacterial Agents. Molecules, 26(11), 3196.
Baptista-Hon, D. T., et al. (2020). Activation of μ-opioid receptors by MT-45 (1-cyclohexyl-4-(1,2-diphenylethyl)piperazine) and its fluorinated derivatives. British Journal of Pharmacology, 177(15), 3436-3448.
Rudolph, J., & Watkins, W. (Eds.). (2025). 2025 Medicinal Chemistry Reviews. Journal of Medicinal Chemistry.
Timofeeva, T. V., et al. (2023). N-Cyclohexylcyclohexanaminium {[acetyl(methyl)amino]methyl}bis [4,5-dibromobenzene-1,2-diolato]silicate(IV)
Validating Optical Rotation of (R)-1-Cyclohexyl-2-methyl-piperazine Standards
Executive Summary & Core Directive In the synthesis of bioactive piperazine scaffolds—common in antihistamines, antipsychotics, and designer ligands—the enantiomeric purity of the (R)-1-Cyclohexyl-2-methyl-piperazine int...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Core Directive
In the synthesis of bioactive piperazine scaffolds—common in antihistamines, antipsychotics, and designer ligands—the enantiomeric purity of the (R)-1-Cyclohexyl-2-methyl-piperazine intermediate is a critical quality attribute (CQA).[1]
Unlike widely documented pharmacopeial standards, specific optical rotation (
) values for proprietary or specialized intermediates often lack consistent literature consensus.[1] This guide provides a self-validating framework to establish an in-house reference standard. It compares the rapid, routine method of Polarimetry against the definitive "Gold Standard" of Chiral HPLC , demonstrating why optical rotation should be a secondary verification tool grounded by chromatographic certification.
The Scientific Challenge: Why Optical Rotation Fluctuates
Optical rotation is a bulk property, not a molecular identifier.[1] For chiral amines like (R)-1-Cyclohexyl-2-methyl-piperazine, three variables can drastically skew results, leading to false "out-of-spec" investigations:
Solvent-Solute Interactions: Piperazines are secondary/tertiary amines capable of hydrogen bonding. The specific rotation can shift magnitude and even sign (direction) when switching from protic solvents (Methanol, Water) to aprotic solvents (Chloroform, DCM).[1]
pH Sensitivity: The protonation state of the piperazine nitrogens affects the electronic environment of the chiral center. Traces of acid (e.g., residual HCl from deprotection) will alter the rotation.
Temperature Dependence: As per Biot’s Law, rotation is temperature-dependent. A deviation of
C can introduce significant error.
Expert Insight: The "Self-Validating" System
Do not rely solely on a literature value (e.g.,
) without verifying the conditions.[1] You must validate your standard by triangulating three data points:
, 4 hrs) to remove residual solvent, which weighs down the sample and skews concentration calculations.
Weighing: Accurately weigh
() into a 10 mL volumetric flask.
Solvation: Dissolve in Methanol (HPLC Grade) . Note: Methanol is preferred over chloroform for piperazines to minimize toxic waste and avoid acid-trace issues seen in chloroform.
The following diagram illustrates the decision logic for validating a new batch of (R)-1-Cyclohexyl-2-methyl-piperazine.
Caption: Integrated workflow for validating chiral amine standards. Optical rotation is the final gatekeeper, not the primary identifier.
Troubleshooting & Common Pitfalls
Observation
Root Cause
Corrective Action
Rotation is zero or very low
Racemization occurred OR concentration too low.
Check Chiral HPLC. Ensure g/100mL.
Sign is reversed (+ vs -)
Wrong solvent used OR wrong enantiomer synthesized.[1]
Verify solvent (MeOH vs CHCl). Run HPLC with known (R) and (S) markers.[1]
Drifting Reading
Temperature fluctuation OR volatile solvent evaporation.
Use a temperature-controlled cell (C). Cap the cell immediately.
Note on Literature Values
Literature for this specific intermediate is sparse. Related compounds like (R)-2-methylpiperazine typically show
to (in water or ethanol) [1].[1] However, the N-cyclohexyl group adds bulk and may alter the electronic environment. Always establish your own "Gold Standard" value using the HPLC-validated material.
References
Chiral Analysis of Piperazines: Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds. ACS Chem. Neurosci. 2015. (Discusses separation of methyl-piperazine isomers).
Optical Rotation Methodology: European Pharmacopoeia 2.2.7. Optical Rotation. Anton Paar Wiki / Ph. Eur. Guidelines. (Standard protocol for polarimetry).[6]
HPLC Strategy: Chiral Separations: Introduction and Importance. Virginia Tech University Libraries. (Overview of chiral stationary phases for amines).
Solvent Effects: Solvent Effects on the Optical Rotation of Chiral Amines. J. Phys. Chem A. (Explains how H-bonding solvents shift rotation values).
Technical Monograph: Mass Spectrometry Fragmentation of (R)-1-Cyclohexyl-2-methyl-piperazine
This guide serves as a technical monograph for the mass spectrometric characterization of (R)-1-Cyclohexyl-2-methyl-piperazine , a critical chiral building block in the synthesis of CCR5 antagonists and sigma receptor li...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a technical monograph for the mass spectrometric characterization of (R)-1-Cyclohexyl-2-methyl-piperazine , a critical chiral building block in the synthesis of CCR5 antagonists and sigma receptor ligands.
Executive Summary
(R)-1-Cyclohexyl-2-methyl-piperazine (MW 182.31 Da) presents a distinct fragmentation profile governed by the stability of its N-cyclohexyl and 2-methyl-piperazine moieties. Accurate identification requires distinguishing it from its regioisomer (3-methyl) and its enantiomer (S-form). This guide delineates the specific ionization behaviors under Electron Ionization (EI) and Electrospray Ionization (ESI) , providing a validated framework for impurity profiling and metabolite identification in drug development.
Chemical Identity & Structural Context[1][2][3][4][5][6][7][8][9][10][11]
The fragmentation of this molecule is driven by charge localization on the nitrogen atoms. The tertiary nitrogen (N1, attached to cyclohexyl) and the secondary nitrogen (N4) compete for the charge, but the tertiary amine typically directs the primary fragmentation pathways due to lower ionization energy.
Electron Ionization (EI) - 70 eV
Under hard ionization, the molecular ion (
, m/z 182) is often weak. The spectrum is dominated by -cleavage and inductive cleavage.
-Cleavage (Dominant): The bond adjacent to the N1-nitrogen breaks. The methyl group at C2 influences this cleavage, often leading to specific ring-opened ions.
Cyclohexyl Elimination: A strong signal at m/z 99 arises from the loss of the cyclohexyl radical (
).
Cyclohexyl Cation: A characteristic peak at m/z 83 (
) is observed if the charge remains on the cyclohexyl group.
Piperazine Ring Fragments:m/z 56 (
) and m/z 70 () are diagnostic of the piperazine backbone.
Electrospray Ionization (ESI-MS/MS)
In positive mode ESI, the protonated molecule [M+H]⁺ (m/z 183) is the precursor. Collision-Induced Dissociation (CID) yields a cleaner spectrum useful for quantification.
Neutral Loss of Cyclohexene: A "Retro-Diel-Alder"-like mechanism or inductive cleavage often leads to the loss of neutral cyclohexene (82 Da), yielding a protonated 2-methylpiperazine fragment at m/z 101 .
Ring Opening: Further fragmentation of the m/z 101 ion yields m/z 60 (ethylenediamine derivative) or m/z 44 (aziridinium ion).
The following diagram maps the mechanistic pathways for both ionization modes, highlighting the genesis of critical diagnostic ions.
Figure 1: Mechanistic fragmentation map distinguishing EI (Hard) and ESI (Soft) pathways.
Comparative Analysis: Isomers & Analogues
Distinguishing the (R)-2-methyl isomer from its structural relatives is a common analytical challenge. The table below outlines the key mass spectral differences.
Table 1: Diagnostic Ion Comparison[13]
Compound
Precursor (ESI)
Major Fragment 1
Major Fragment 2
Distinguishing Feature
(R)-1-Cyclohexyl-2-methyl-piperazine
183
101 (Loss of C₆H₁₀)
83 (Cyclohexyl)
High abundance of m/z 101 due to stable secondary amine product.
1-Cyclohexyl-3-methyl-piperazine
183
101
83
Ratio Difference: The 3-methyl isomer often shows a different 101/83 ratio due to steric influence on the N1-C2 bond cleavage.
1-Cyclohexyl-piperazine
169
87
83
Mass shift (-14 Da). Absence of methyl-driven fragments.
(S)-Enantiomer
183
101
83
Identical MS spectrum. Requires Chiral LC (e.g., Chiralpak IG) for separation.
Expert Insight: To distinguish the 2-methyl from the 3-methyl isomer, look at the m/z 70 vs m/z 56 ratio in EI mode. The 2-methyl group stabilizes specific iminium ions formed during ring opening that are less favored in the 3-methyl isomer.
Validated Experimental Protocol
This protocol is designed for LC-MS/MS (QqQ) quantification, ensuring high sensitivity and specificity.
Sample Preparation
Stock: Dissolve 1 mg in 1 mL Methanol (1 mg/mL).
Working Std: Dilute to 100 ng/mL in 0.1% Formic Acid / 50% Acetonitrile.
Matrix: For biological samples, perform Protein Precipitation (PPT) with cold acetonitrile (1:3 ratio).
LC-MS/MS Conditions
Column: C18 Reverse Phase (e.g., Waters XBridge, 2.1 x 50 mm, 3.5 µm). Note: Use Chiralpak IG-3 for enantiomeric separation.
Mobile Phase: (A) 0.1% Formic Acid in Water, (B) Acetonitrile.
Gradient: 5% B to 95% B over 5 minutes.
Ionization: ESI Positive Mode (+).
Source Temp: 350°C.
Capillary Voltage: 3.0 kV.
Workflow Diagram
Figure 2: MRM transition workflow for specific detection of the target analyte.
References
National Institute of Standards and Technology (NIST). Mass Spectral Library (NIST23) - Piperazine Derivatives. NIST Standard Reference Data.[1] [Link]
Abdel-Hay, K. M., et al. (2014). "Differentiation of the 1-(Methylenedioxyphenyl)-2-Piperazinopropanes and 1-(Methoxyphenyl)-2-Piperazinopropanones by GC-IRD and GC-MS." Forensic Science International. [Link][2]
PubChem. Compound Summary for CID 87298: 1-Cyclohexylpiperazine (Analog Reference).[3] National Library of Medicine. [Link]
A Comparative Guide to the Determination of Absolute Configuration of 1-Cyclohexyl-2-methyl-piperazine
This guide provides an in-depth comparison of modern analytical techniques for the unambiguous determination of the absolute configuration of chiral molecules, using 1-Cyclohexyl-2-methyl-piperazine as a case study. As a...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth comparison of modern analytical techniques for the unambiguous determination of the absolute configuration of chiral molecules, using 1-Cyclohexyl-2-methyl-piperazine as a case study. As a key structural motif in medicinal chemistry, the precise stereochemical assignment of substituted piperazines is critical for understanding structure-activity relationships (SAR) and ensuring the safety and efficacy of drug candidates. We will explore the theoretical underpinnings, practical workflows, and comparative advantages of X-ray Crystallography, NMR-based derivatization methods, and chiroptical spectroscopy.
Introduction: The Stereochemical Challenge
1-Cyclohexyl-2-methyl-piperazine possesses a single stereocenter at the C2 position of the piperazine ring, giving rise to two enantiomers, (R) and (S). These enantiomers can exhibit significantly different pharmacological and toxicological profiles. Therefore, establishing the absolute configuration of a synthesized or isolated enantiomer is a non-trivial and crucial step in the research and development pipeline. This guide moves beyond simple protocol listing to explain the causality behind methodological choices, empowering researchers to select the most appropriate strategy for their specific needs.
X-ray Crystallography: The Unambiguous Gold Standard
Single-crystal X-ray diffraction (SCXRD) stands as the most definitive method for determining the three-dimensional structure of a molecule, and by extension, its absolute configuration.[1][2] The technique relies on the unique diffraction pattern produced when X-rays interact with a well-ordered crystal lattice.
Expertise & Causality: Why It Works
For chiral molecules, the determination of absolute configuration is typically achieved through anomalous dispersion.[2] When the X-ray radiation wavelength is near the absorption edge of an atom in the crystal, the scattering factor becomes a complex number. This leads to a breakdown of Friedel's law, which states that the intensities of diffraction spots from (h,k,l) and (-h,-k,-l) planes are equal. The differences in these intensities, known as Bijvoet pairs, are directly correlated to the absolute configuration of the molecule. The Flack parameter is a critical value refined during structure solution that should ideally be close to 0 for the correct enantiomer and 1 for the inverted structure, providing a high degree of confidence in the assignment.[3]
Experimental Protocol: From Solution to Structure
Crystallization : The primary and often most challenging step is growing a single, high-quality crystal. For amines like 1-Cyclohexyl-2-methyl-piperazine, this is often achieved by forming a salt with a suitable acid (e.g., HCl, tartaric acid) to promote ordered packing through ionic interactions and hydrogen bonding. Slow evaporation, solvent diffusion, or cooling methods are employed.
Crystal Mounting & Data Collection : A suitable crystal is mounted on a goniometer and cooled under a stream of nitrogen gas (typically 100-150 K) to minimize thermal motion. The crystal is then irradiated with monochromatic X-rays (e.g., Cu Kα or Mo Kα radiation), and the diffraction pattern is recorded on a detector as the crystal is rotated.
Structure Solution and Refinement : The diffraction data are processed to determine the unit cell parameters and space group. The structure is solved using direct methods or Patterson methods to obtain an initial electron density map. This model is then refined against the experimental data.
Absolute Configuration Assignment : The absolute configuration is determined by analyzing the anomalous scattering data and refining the Flack parameter. A value near zero confirms the assigned stereochemistry with high confidence.[3]
Data Presentation: Key Crystallographic Parameters
Parameter
Typical Value/Observation
Significance
Crystal System
Monoclinic, Orthorhombic, etc.
Describes the symmetry of the unit cell.
Space Group
e.g., P2₁ (chiral)
Defines the symmetry elements within the crystal.
Flack Parameter
-0.1 to 0.1
A value close to 0 indicates the correct absolute configuration has been determined.[3]
R-factor (R₁)
< 0.05
A measure of the agreement between the crystallographic model and the experimental data.
Workflow Visualization: X-ray Crystallography
Caption: Experimental workflow for absolute configuration determination by SCXRD.
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for structure elucidation, but because enantiomers have identical spectra in an achiral environment, it cannot directly determine absolute configuration.[] The solution is to introduce a second chiral molecule, a chiral derivatizing agent (CDA), to form a covalent bond with the analyte. This creates a pair of diastereomers, which are no longer mirror images and thus have distinct NMR spectra.[1]
Method A: Mosher's Amide Analysis
The most common NMR method for chiral amines is the formation of Mosher's amides using the (R)- and (S)-enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid (MTPA).[5][6][7]
Expertise & Causality: The Mosher Model
The reaction of the secondary amine at the N-4 position of 1-Cyclohexyl-2-methyl-piperazine with (R)- and (S)-MTPA chloride yields two diastereomeric amides. According to the Mosher model, the most stable conformation of these amides places the trifluoromethyl group, the methoxy group, and the carbonyl oxygen in the same plane to minimize steric interactions.[8] This arrangement forces the substituents on the chiral center of the amine (L₁ and L₂) into specific orientations relative to the phenyl ring of the MTPA moiety. Protons on one side of this plane will be shielded by the phenyl ring's magnetic anisotropy, while protons on the other side will be deshielded. By comparing the chemical shifts in the ¹H NMR spectra of the (R)-MTPA and (S)-MTPA amides, a chemical shift difference (Δδ = δS - δR) can be calculated for each proton. The sign of this difference consistently indicates the relative position of the protons and allows for the assignment of the absolute configuration.[7]
Experimental Protocol: Mosher's Amide Formation and Analysis
Derivatization (Two separate reactions) :
Reaction 1 : Dissolve the enantiopure amine (~5 mg) in an anhydrous deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a suitable base (e.g., pyridine or triethylamine, ~1.5 equivalents).
Add a slight molar excess (~1.2 equivalents) of (R)-(-)-MTPA chloride.
Allow the reaction to proceed to completion at room temperature (typically 1-4 hours), monitoring by TLC or LCMS.
Reaction 2 : Repeat the procedure in a separate NMR tube using (S)-(+)-MTPA chloride.[9]
NMR Acquisition : Acquire ¹H NMR spectra for both the (R)- and (S)-MTPA amide samples. 2D spectra (e.g., COSY, HSQC) may be necessary for unambiguous assignment of all relevant proton signals.
Data Analysis :
Identify and assign the corresponding proton signals in both spectra.
Calculate the chemical shift difference (Δδ = δS - δR) for protons on both sides of the chiral center.
Apply the Mosher model: Protons with Δδ > 0 are on one side of the MTPA plane, and those with Δδ < 0 are on the other. This spatial map reveals the absolute configuration.
Data Presentation: Hypothetical Mosher's Analysis Data
Proton Assignment
δ (R-MTPA) ppm
δ (S-MTPA) ppm
Δδ (δS - δR)
Inferred Position
C2-H
3.15
3.05
-0.10
Right of MTPA Plane
C2-CH₃
1.10
1.25
+0.15
Left of MTPA Plane
C3-H ax
2.90
3.02
+0.12
Left of MTPA Plane
Cyclohexyl-H
1.80
1.72
-0.08
Right of MTPA Plane
Workflow Visualization: Mosher's Acid Analysis
Caption: Experimental workflow for Mosher's acid analysis via NMR.
Vibrational Circular Dichroism (VCD): A Computational-Spectroscopic Synergy
Chiroptical methods provide a non-destructive means of analysis in solution. While electronic circular dichroism (ECD) is powerful, it requires a molecule to have a suitable UV-Vis chromophore near the stereocenter.[10] 1-Cyclohexyl-2-methyl-piperazine lacks such a chromophore, making Vibrational Circular Dichroism (VCD) a superior choice. VCD measures the differential absorption of left and right circularly polarized light in the infrared region, probing the chirality of molecular vibrations.[11]
Expertise & Causality: Matching Experiment to Theory
The VCD spectrum of a molecule is a unique fingerprint of its absolute configuration. Enantiomers produce VCD spectra that are equal in magnitude but opposite in sign (mirror images).[11] The modern application of VCD involves a powerful synergy between experimental measurement and quantum chemical calculations.[12] By using Density Functional Theory (DFT), one can predict the VCD spectrum for a proposed absolute configuration (e.g., the S-enantiomer). This calculated spectrum is then compared to the experimentally measured spectrum. A strong correlation confirms the configuration; a mirror-image correlation indicates the opposite configuration.[13]
Experimental Protocol: VCD Measurement and Calculation
Experimental Measurement :
Dissolve the enantiopure amine (~10-20 mg) in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) to avoid solvent IR band overlap.[14]
Acquire the IR and VCD spectra using a dedicated VCD spectrometer. Data acquisition may take several hours to achieve a good signal-to-noise ratio.
Computational Modeling :
Build a model of one enantiomer (e.g., (S)-1-Cyclohexyl-2-methyl-piperazine) in a computational chemistry software package.
Perform a conformational search to identify the lowest energy conformers of the molecule.
For each low-energy conformer, perform a geometry optimization and frequency calculation at a suitable level of theory (e.g., B3LYP/6-31G(d)).
Calculate the VCD rotational strengths for each vibrational mode.
Generate a Boltzmann-averaged theoretical VCD spectrum based on the energies of the stable conformers.
Spectral Comparison and Assignment :
Visually and mathematically compare the experimental VCD spectrum with the calculated spectrum for the (S)-enantiomer and its mathematical inverse (which represents the (R)-enantiomer).
The absolute configuration is assigned based on which theoretical spectrum provides the best match.[11]
A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (R)-1-Cyclohexyl-2-methyl-piperazine
In our commitment to fostering a culture of safety and providing value beyond the product, this guide offers essential, immediate safety and logistical information for handling (R)-1-Cyclohexyl-2-methyl-piperazine. As dr...
Author: BenchChem Technical Support Team. Date: February 2026
In our commitment to fostering a culture of safety and providing value beyond the product, this guide offers essential, immediate safety and logistical information for handling (R)-1-Cyclohexyl-2-methyl-piperazine. As drug development professionals, our primary responsibility is to ensure the well-being of our researchers and scientists. This document provides a detailed protocol for personal protective equipment (PPE), grounded in established safety principles for handling piperazine derivatives.
The Hierarchy of Controls: A Foundation for Safety
Before detailing specific PPE, it is imperative to remember that PPE is the last line of defense. The hierarchy of controls prioritizes eliminating hazards and implementing engineering and administrative controls to minimize exposure.
Caption: The sequential workflow for donning and doffing PPE.
Emergency Procedures: Immediate Actions
In the event of an accidental exposure, immediate and correct action is critical.
Skin Contact: Immediately remove all contaminated clothing. [1]Rinse the affected skin area with plenty of water for at least 15 minutes. [1]Seek immediate medical attention.
[1]* Eye Contact: Rinse cautiously with water for several minutes. [1]Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. [1]Immediately call a poison center or doctor.
[1]* Inhalation: Move the person to fresh air and keep them comfortable for breathing. [1]If breathing is difficult, provide oxygen. Seek immediate medical attention.
[1]* Ingestion: Rinse mouth with water. [1]Do NOT induce vomiting. [1]Seek immediate medical attention.
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Disposal of Contaminated PPE
All used and contaminated PPE should be considered hazardous waste.
Segregation: Place all disposable PPE in a designated, labeled, and sealed hazardous waste container.
Container Integrity: Ensure the waste container is leak-proof and kept closed when not in use.
Regulatory Compliance: Dispose of the waste container in accordance with all local, state, and federal regulations.
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Storage and Handling of (R)-1-Cyclohexyl-2-methyl-piperazine
Proper storage and handling are crucial for maintaining the integrity of the compound and ensuring safety.
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. [1][5]Store in a corrosives area, under an inert atmosphere if possible.
[1]* Handling: Use only under a chemical fume hood. [1]Avoid breathing dust, fumes, gas, mist, vapors, or spray. [1]Wash hands and any exposed skin thoroughly after handling.
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By adhering to these guidelines, you contribute to a safer laboratory environment for yourself and your colleagues. This proactive approach to safety is the cornerstone of responsible scientific practice.
